Cas no 25800-63-9 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-)
25800-63-9 structure
Product Name:1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-
CAS No:25800-63-9
MF:C20H34O2
MW:306.482766628265
CID:288168
PubChem ID:95347
Update Time:2025-04-19
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-
- 1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylic acid
- abietan-18-oic acid
- Tetradecahydro-7-isopropyl-1,4a-dimethylphenanthren-1-carboxylic acid
- TetrahydroabieticAcid(Stereoisomer)
- NSC 2981
- NS00048398
- DTXSID50948706
- NSC-2981
- Abietan-18-oic acid #
- TETRADECAHYDRO-7-ISOPROPYL-1.BETA.,4A.BETA.-DIMETHYLPHENANTHRENE-1-CARBOXYLIC ACID
- EINECS 247-270-8
- 1, 4a-dimethyl-7-propan-2-yl-2, 3, 4, 4b, 5, 6, 7, 8, 8a, 9, 10, 10a-dodecahydrophenanthrene-1-carboxylic acid
- 25800-63-9
- Tetrahydroabietic acid
- SCHEMBL12547269
- NSC2981
- 7-Isopropyl-1,4a-dimethyltetradecahydrophenanthrene-1-carboxylic acid
-
- Inchi: 1S/C20H34O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h13-17H,5-12H2,1-4H3,(H,21,22)
- InChI Key: YPGLTKHJEQHKSS-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCCC2(C)C1CCC1CC(C(C)C)CCC21)=O
Computed Properties
- Exact Mass: 306.25602
- Monoisotopic Mass: 306.25588
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.6
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.995
- Melting Point: Not available
- Boiling Point: 413.3°Cat760mmHg
- Flash Point: 199.8°C
- Refractive Index: 1.495
- PSA: 37.3
- Solubility: Not determined
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)- Related Literature
-
1. Reactions of diterpenoids in concentrated sulphuric acid. Part 1. Novel rearrangements of tetrahydroabietic acidsBrian E. Cross,Michael R. Firth,Roger E. Markwell J. Chem. Soc. Perkin Trans. 1 1979 2930
-
2. A novel rearrangement of trans-tetrahydroabietic acid in sulphuric acidBrian E. Cross,Michael R. Firth,Roger E. Markwell J. Chem. Soc. Chem. Commun. 1974 930
-
3. Preparation of the 15,6α-lactone from 8β,13βH-tetrahydroabietic acidBrian E. Cross,Michael R. Firth J. Chem. Soc. Perkin Trans. 1 1981 3158
-
Yingying Huang,Linlin Wang,Xiaopeng Chen,Xiaojie Wei,Jiezhen Liang,Wei Li RSC Adv. 2017 7 25780
-
Xiaopeng Chen,Lu Ren,Muhammad Yaseen,Linlin Wang,Jiezhen Liang,Ruixue Liang,Xiankun Chen,Huiqing Guo RSC Adv. 2019 9 6515
25800-63-9 (1-Phenanthrenecarboxylicacid, tetradecahydro-1,4a-dimethyl-7-(1-methylethyl)-) Related Products
- 595-37-9(Dimebutic acid)
- 597-43-3(2,2-Dimethylsuccinic acid)
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 681-57-2(2,2-Dimethylglutaric acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk